Cas no 354-08-5 (Bromodifluoroacetic acid)

• Product Name: Bromodifluoroacetic acid
• CAS No: 354-08-5
• MF: C₂HBrF₂O₂
• MW: 174.928947210312
• MDL: MFCD02183519
• CID: 37023
• PubChem ID: 2773282
• Update Time: 2025-05-22

Bromodifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Bromodifluoroacetic acid
• Difluorobromoacetic acid
• 2-bromo-2,2-difluoroacetic acid
• 2-bromo-2,2-difluoroacetate
• Bromdifluoressigsaeure
• bromo-difluoro-acetic acid
• Difluor-brom-essigsaeure
• AKOS009158673
• 354-08-5
• Acetic acid,2-bromo-2,2-difluoro-
• A822778
• bromo(difluoro)acetic acid
• C2HBrF2O2
• Z328621122
• DTXSID20378334
• EN300-31561
• AMY6892
• SCHEMBL321451
• Q27460381
• BROMODIFLUOROACETICACID
• FS-4424
• AT18902
• CS-0121135
• MFCD02183519
• Acetic acid, bromodifluoro-
• FT-0632021
• DB-022976
• BBL101808
• SY013663
• STL555605
• 674-544-8

• MDL： MFCD02183519
• Inchi： 1S/C2HBrF2O2/c3-2(4,5)1(6)7/h(H,6,7)
• InChI Key： LZCMQBRCQWOSHZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 173.91300
• Monoisotopic Mass: 173.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.3

Experimental Properties

• Density: 2.178
• Melting Point: 40
• Boiling Point: 145-160℃(lit.)
• Flash Point: 36.8 ºC
• Refractive Index: 1.433
• PSA: 37.30000
• LogP: 1.05870

Bromodifluoroacetic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on Bromodifluoroacetic acid

Bromodifluoroacetic Acid (CAS No. 354-08-5)

Bromodifluoroacetic acid, also known as 2,2-difluoro-α-bromoacetic acid, is a chemical compound with the CAS registry number 354-08-5. This compound is an important intermediate in organic synthesis and has found applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, featuring a bromine atom and two fluorine atoms attached to the acetic acid backbone, makes it a valuable building block for constructing complex molecules.

The chemical structure of bromodifluoroacetic acid consists of a carboxylic acid group (-COOH) attached to a carbon atom that is substituted with two fluorine atoms and one bromine atom. This arrangement imparts the molecule with distinct chemical properties, including high reactivity and selectivity in various reactions. The presence of halogens (fluorine and bromine) enhances the molecule's stability and reactivity, making it suitable for use in a wide range of synthetic transformations.

Recent studies have highlighted the role of bromodifluoroacetic acid in the development of novel drug candidates. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. Its ability to undergo nucleophilic substitution reactions has made it particularly useful in constructing fluorinated pharmaceuticals, which often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

In addition to its role in drug discovery, bromodifluoroacetic acid has also been explored in agrochemical research. Scientists have investigated its potential as a precursor for herbicides and fungicides, leveraging its reactivity to design compounds with enhanced efficacy and selectivity. The incorporation of fluorine atoms into these molecules has been shown to improve their stability under environmental conditions, making them more suitable for agricultural applications.

The synthesis of bromodifluoroacetic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the halogenation of acetic acid derivatives followed by subsequent fluorination steps. Researchers have also explored alternative synthetic routes using microwave-assisted chemistry or catalytic methods to optimize the production process and reduce environmental impact.

From an environmental perspective, understanding the fate and behavior of bromodifluoroacetic acid in natural systems is crucial for assessing its potential risks. Studies have shown that this compound undergoes degradation under certain environmental conditions, such as photolysis or microbial activity, which can influence its persistence in ecosystems. These findings are essential for guiding responsible use and disposal practices in industrial settings.

In conclusion, bromodifluoroacetic acid (CAS No. 354-08-5) is a versatile compound with significant potential in organic synthesis and material science. Its unique chemical properties make it an invaluable tool for researchers across various disciplines, from drug discovery to agrochemical development. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more prominent role in advancing scientific innovation.